Cas no 30560-26-0 (Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI))

• Product Name: Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI)
• CAS No: 30560-26-0
• MF: C₆H₁₄NO₃PS
• MW: 211.219021320343
• CID: 308614
• PubChem ID: 207724
• Update Time: 2025-04-19

Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI)
• N-[methoxy(methylsulfanyl)phosphoryl]butanamide
• DTXSID40952852
• BRN 2440613
• (1-Oxobutyl)phosphoramidothioic acid O,S-dimethyl ester
• O-Methyl-S-methyl-N-butyrylphosphoroamidothioate
• Phosphoramidothioic acid, butyryl-, O,S-dimethyl ester
• N-[Methoxy(methylsulfanyl)phosphoryl]butanimidic acid
• Phosphoramidothioic acid, (1-oxobutyl)-, O,S-dimethyl ester
• 30560-26-0

• Inchi： 1S/C6H14NO3PS/c1-4-5-6(8)7-11(9,10-2)12-3/h4-5H2,1-3H3,(H,7,8,9)
• InChI Key： DRFWNARXWNRANJ-UHFFFAOYSA-N
• SMILES： S(C)P(NC(CCC)=O)(=O)OC

Computed Properties

• Exact Mass: 211.04332
• Monoisotopic Mass: 211.04320148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides